Cas no 1448074-99-4 (methyl 7-(2-methylbenzamido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: methyl 7-(2-methylbenzamido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 1448074-99-4
• MF: C₁₉H₂₀N₂O₃
• MW: 324.373704910278
• CID: 6049283
• PubChem ID: 71779261
• Update Time: 2025-05-27

methyl 7-(2-methylbenzamido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 7-(2-methylbenzamido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• methyl 7-[(2-methylbenzoyl)amino]-3,4-dihydro-1H-isoquinoline-2-carboxylate
• 2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-7-[(2-methylbenzoyl)amino]-, methyl ester
• AKOS024647260
• 1448074-99-4
• F2416-0948
• methyl 7-(2-methylbenzamido)-3,4-dihydroisoquinoline-2(1H)-carboxylate

• Inchi： 1S/C19H20N2O3/c1-13-5-3-4-6-17(13)18(22)20-16-8-7-14-9-10-21(19(23)24-2)12-15(14)11-16/h3-8,11H,9-10,12H2,1-2H3,(H,20,22)
• InChI Key： SDOZSRSFFUMZAG-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC(NC(=O)C3=CC=CC=C3C)=C2)CCN1C(OC)=O

Computed Properties

• Exact Mass: 324.14739250g/mol
• Monoisotopic Mass: 324.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.247±0.06 g/cm3(Predicted)
• Boiling Point: 423.4±45.0 °C(Predicted)
• pka: 13.42±0.20(Predicted)

Additional information on methyl 7-(2-methylbenzamido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Comprehensive Overview of Methyl 7-(2-methylbenzamido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 1448074-99-4)

In the realm of organic chemistry and pharmaceutical research, methyl 7-(2-methylbenzamido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 1448074-99-4) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated for convenience in research papers, belongs to the class of tetrahydroisoquinoline derivatives, which are known for their diverse biological activities. Researchers and industry professionals frequently search for terms like "tetrahydroisoquinoline synthesis," "methyl carboxylate derivatives," and "CAS 1448074-99-4 applications" to explore its utility in drug discovery and material science.

The molecular structure of methyl 7-(2-methylbenzamido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate features a tetrahydroisoquinoline core substituted with a 2-methylbenzamido group and a methyl carboxylate moiety. This combination of functional groups makes it a versatile intermediate in organic synthesis. Recent trends in scientific literature highlight its role in the development of central nervous system (CNS) targeting compounds, aligning with the growing interest in neurodegenerative disease research. Keywords such as "neuroprotective agents" and "isoquinoline-based pharmaceuticals" are increasingly associated with this compound, reflecting its relevance in contemporary studies.

From a synthetic chemistry perspective, CAS 1448074-99-4 is often discussed in the context of amide bond formation and esterification reactions. Its synthesis typically involves multi-step protocols, including Buchwald-Hartwig amination or Pd-catalyzed coupling, which are hot topics in modern organic methodology. Laboratories focusing on high-throughput screening or medicinal chemistry optimization frequently inquire about its purity standards and spectroscopic data (e.g., NMR, HPLC), underscoring its importance in quality control processes.

In the pharmaceutical industry, derivatives of tetrahydroisoquinoline are investigated for their potential as GPCR modulators or enzyme inhibitors. The specific substitution pattern in methyl 7-(2-methylbenzamido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate offers opportunities for structure-activity relationship (SAR) studies, particularly in optimizing blood-brain barrier permeability—a critical factor in CNS drug design. Searches for "bioavailability enhancement strategies" and "small molecule drug candidates" often intersect with discussions about this compound.

Environmental and regulatory considerations also play a role in the compound's profile. While not classified as hazardous, its handling requires standard laboratory precautions. Researchers increasingly seek information on "green chemistry alternatives" for similar intermediates, reflecting broader sustainability trends. Analytical techniques like LC-MS and X-ray crystallography are commonly employed to characterize its properties, addressing queries about "compound characterization methods."

In summary, methyl 7-(2-methylbenzamido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 1448074-99-4) represents a compelling case study in the intersection of synthetic chemistry and drug development. Its structural complexity and functional group diversity make it a valuable subject for investigations ranging from catalysis innovation to therapeutic target exploration. As scientific databases expand, this compound continues to feature in cutting-edge research, answering the demand for advanced pharmacophore modeling and lead compound optimization.